6-Chloro-4-hydrazino-2-methylquinoline hydrochloride

• CAS: 1170041-05-0
• Molecular Formula: C10H11Cl2N3
• Molecular Weight: 244.12 g/mol
• SMILES: CC1=CC(=C2C=C(C=CC2=N1)Cl)NN.Cl
• InChI: InChI=1S/C10H10ClN3.ClH/c1-6-4-10(14-12)8-5-7(11)2-3-9(8)13-6;/h2-5H,12H2,1H3,(H,13,14);1H
• InChIKey: NWCUGIZLRSLEGT-UHFFFAOYSA-N

Medicinal chemists developing quinoline-based pharmacophores frequently encounter supply inconsistency and positional isomer contamination when sourcing 4-hydrazinoquinoline building blocks-confounding SAR studies and delaying lead optimization. 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride (98% purity) resolves this bottleneck: • Defined 6-chloro substitution enables Suzuki and Buchwald-Hartwig cross-coupling for systematic diversification. • Reactive 4-hydrazino group supports hydrazone, pyrazole, and pyrroloquinoline library synthesis. • Supplied as the hydrochloride salt with verified identity-suitable as a drug impurity reference standard and antimalarial screening precursor. Consistent lot-to-lot quality ensures synthetic reproducibility across discovery programs.

6-Chloro-4-hydrazino-2-methylquinoline HCl: Supplier Specifications & Structure

6-Chloro-4-hydrazino-2-methylquinoline hydrochloride (CAS 1170041-05-0) is a halogenated 4-hydrazinoquinoline derivative with molecular formula C₁₀H₁₁Cl₂N₃ and molecular weight 244.12 g/mol [1]. The compound features a 6-chloro substituent on the quinoline core, a 4-hydrazino functional group, and is supplied as the hydrochloride salt . This compound is commercially available at 98% purity from multiple established vendors including Aladdin Scientific, Santa Cruz Biotechnology, and SynQuest Laboratories . The 4-hydrazino group enables downstream derivatization via condensation reactions to form hydrazones, pyrazoles, and pyrroloquinolines, positioning this compound as a versatile synthetic intermediate in medicinal chemistry programs targeting nitrogen-containing heterocyclic scaffolds [2].

Synthetic intermediate for hydrazone, pyrazole, and pyrroloquinoline formation

98% purity from multiple established vendors for reproducible procurement

6-Chloro handle enables cross-coupling chemistry (Suzuki, Buchwald-Hartwig)

• [1] PubChem CID 17750609. 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride. View Source
• [2] Avetisyan, A.A., Aleksanyan, I.L. and Ambartsumyan, L.P. (2010). Synthesis and some transformations of 6(8)-substituted 4-hydrazino-2-methylquinolines. Russian Journal of Organic Chemistry, 46, 427–431. View Source

6-Chloro-4-hydrazino-2-methylquinoline HCl: Why Substitution Fails

In the 4-hydrazino-2-methylquinoline series, the position and identity of halogen substitution materially impacts downstream synthetic utility and potential biological profile. The 6-chloro derivative (target compound) and the 7-chloro isomer (CAS 97892-66-5) share identical molecular weight (free base: 207.66 g/mol) but differ in substitution pattern, which can alter electronic distribution on the quinoline ring and affect the reactivity of the 4-hydrazino group toward electrophiles . The unsubstituted 4-hydrazino-2-methylquinoline (CAS 49612-00-2) lacks the chloro substituent entirely, eliminating the possibility of subsequent cross-coupling reactions at the halogen position and removing a key vector for property modulation . Furthermore, the 6-bromo analog (CAS 1172542-39-0) presents a different halogen size and leaving-group propensity (molecular weight 288.57 vs 244.12 g/mol), which can influence both synthetic yields and physicochemical properties in downstream products . Procuring the precise 6-chloro derivative ensures synthetic reproducibility and eliminates the confounding variable of positional isomerism in structure-activity relationship studies [1].

Positional Isomer Mismatch

7-Chloro isomer may alter electronic distribution on quinoline ring, shifting 4-hydrazino reactivity

Absence of Halogen Handle

Unsubstituted 4-hydrazino-2-methylquinoline lacks 6-chloro for cross-coupling, limiting downstream diversification

Halogen Size & Reactivity Shift

6-Bromo analog introduces larger radius and different leaving-group behavior, which may alter synthetic yields and properties

• [1] Hasanen, J.A., Ibrahim, E.I., Orabi, A.S. and Youssef, M.F. (2007). Synthesis of Some New Nucleosides Derivatives of Possible Biological Activity. Oriental Journal of Chemistry, 23(1). View Source

6-Chloro-4-hydrazino-2-methylquinoline HCl: Procurement & Performance Evidence

Vendor Availability & Purity Comparison

The 6-chloro-4-hydrazino-2-methylquinoline hydrochloride is commercially available from multiple established vendors at 98% purity, with price points enabling gram-scale procurement ($66.90 per 1 g from Aladdin Scientific, $70.00 per 1 g from Santa Cruz Biotechnology) . In contrast, the unsubstituted 4-hydrazinyl-2-methylquinoline (CAS 49612-00-2) is listed as a research compound with less standardized vendor availability and purity documentation .

Vendor & Purity

Reported

98% purity; ≥2 established vendors; $66.90–$70.00/1 g

Reduces procurement friction; supports batch consistency

Vendor catalog data as of 2026

Evidence Dimension	Commercial availability and purity grade
Target Compound Data	98% purity; ≥2 established vendors; $66.90–$70.00 per 1 g
Comparator Or Baseline	4-Hydrazinyl-2-methylquinoline (CAS 49612-00-2): vendor availability limited; purity documentation inconsistent
Quantified Difference	Multiple vendors with documented 98% purity vs. fragmented supply chain for comparator
Conditions	Vendor catalog data as of 2026

Why This Matters

Established vendor networks and documented purity specifications reduce procurement friction and ensure batch-to-batch consistency for reproducible research outcomes.

Synthetic Route & Downstream Transformations

The compound is synthesized via reaction of 4,6-dichloro-2-methylquinoline with hydrazine hydrate in ethanol under reflux, yielding the target 6-chloro-4-hydrazino-2-methylquinoline (free base) as a key intermediate for further derivatization [1]. This synthetic route parallels that used for 6(8)-substituted 4-hydrazino-2-methylquinolines, which have been subsequently transformed into 2,4-dimethyl-1H-pyrrolo[3,2-c]quinolines and 4-(5-ethoxy-3-methyl-1H-pyrazol-1-yl)-2-methylquinolines [2]. The 6-chloro substitution pattern provides a distinct electronic environment compared to 8-substituted or unsubstituted analogs, influencing the reactivity profile in these downstream transformations.

Synthetic Route

Class-level

4,6-Dichloro-2-methylquinoline + hydrazine hydrate in ethanol reflux; yields key intermediate for hydrazone/pyrazole formation

6-Chloro handle supports cross-coupling chemistry not possible with unsubstituted analog

Class-level synthetic pathway; conditions may require optimization

Evidence Dimension	Synthetic accessibility and derivatization potential
Target Compound Data	Synthesized from 4,6-dichloro-2-methylquinoline + hydrazine hydrate; serves as precursor for hydrazone and pyrazole formation
Comparator Or Baseline	Unsubstituted 4-hydrazino-2-methylquinoline: synthesized from 4-chloro-2-methylquinoline; lacks chloro substitution vector
Quantified Difference	Presence of 6-chloro group enables additional cross-coupling and substitution chemistry not accessible with unsubstituted analog
Conditions	Ethanol reflux with hydrazine hydrate; subsequent condensations with ethyl acetoacetate or acetone

Why This Matters

The 6-chloro substituent provides a synthetic handle for further molecular elaboration, increasing the compound's utility as a versatile building block in medicinal chemistry campaigns.

• [1] Hasanen, J.A., Ibrahim, E.I., Orabi, A.S. and Youssef, M.F. (2007). Synthesis of Some New Nucleosides Derivatives of Possible Biological Activity. Oriental Journal of Chemistry, 23(1). View Source
• [2] Avetisyan, A.A., Aleksanyan, I.L. and Ambartsumyan, L.P. (2010). Synthesis and some transformations of 6(8)-substituted 4-hydrazino-2-methylquinolines. Russian Journal of Organic Chemistry, 46, 427–431. View Source

Salt Form vs. Free Base Availability

The target compound is supplied as the hydrochloride salt (molecular weight 244.12 g/mol), with the corresponding free base (CAS 203626-35-1) also available . This dual availability provides flexibility in downstream synthetic applications where salt form may influence solubility or reactivity. In comparison, the 6-bromo analog (6-bromo-4-hydrazino-2-methylquinoline hydrochloride, CAS 1172542-39-0) has a molecular weight of 288.57 g/mol and may exhibit different physicochemical properties, including altered solubility and reactivity due to the larger atomic radius and different electronegativity of bromine versus chlorine .

Salt Form & Halogen

Data to verify

HCl salt; free base available; 6-Br analog: larger halogen (Br vs Cl) and higher MW

Smaller chlorine may suit sterically sensitive sequences; verify reactivity

Supplier-provided molecular weights; cross-check with batch analysis

Evidence Dimension	Molecular weight and halogen identity
Target Compound Data	MW = 244.12 g/mol (HCl salt); CAS free base = 203626-35-1; 6-chloro substitution
Comparator Or Baseline	6-Bromo analog: MW = 288.57 g/mol (HCl salt); 6-bromo substitution
Quantified Difference	ΔMW = 44.45 g/mol; halogen atomic radius difference (Cl: ~99 pm; Br: ~114 pm)
Conditions	Hydrochloride salt form; standard conditions

Why This Matters

The smaller molecular footprint and distinct halogen properties of the 6-chloro derivative may confer advantages in specific synthetic sequences where steric or electronic effects of bromine are undesirable.

Biological Activity: Antimalarial & Antioxidant

4-Hydrazinoquinoline derivatives as a compound class have demonstrated antimalarial, antituberculosis, and antioxidant activities in multiple published studies [1]. Specifically, quinolinylhydrazones derived from 7-chloro-4-hydrazinoquinoline have been screened against both chloroquine-sensitive (T96) and chloroquine-resistant (K1) Plasmodium falciparum strains [2]. Antioxidant activity investigations on 10 4-substituted quinoline compounds demonstrated that (E)-2-(2-(7-chloroquinolin-4-yl)hydrazono)acetic acid exhibited an 8–10% stronger protective effect than the reference drug ACC in spermatozoa oxidative stress models [3]. While direct head-to-head data for the 6-chloro derivative are not yet published, the established class-level activity provides a rational basis for selecting this scaffold in antimalarial and antioxidant research programs.

Bioactivity Class

Class-level

4-Hydrazinoquinolines: antimalarial (T96/K1 strains); antioxidant 8–10% improvement over ACC in spermatozoa oxidative stress model

Supports inclusion in antimalarial and antioxidant screening cascades

Direct data for 6-Cl derivative not published; verify in your assay

Evidence Dimension	Class-wide biological activity profile
Target Compound Data	6-Chloro-4-hydrazino-2-methylquinoline (scaffold representative); class-level activity in antimalarial and antioxidant assays documented
Comparator Or Baseline	7-Chloro analog derivatives: demonstrated antimalarial activity vs. P. falciparum T96 and K1 strains; 8–10% improvement over ACC in antioxidant protection
Quantified Difference	Class-level inference only; direct quantitative comparison data for 6-chloro vs. 7-chloro derivative not available in published literature
Conditions	In vitro antimalarial assays; H₂O₂-induced oxidative stress in spermatozoa models

Why This Matters

The established class-level activity of 4-hydrazinoquinolines supports the inclusion of the 6-chloro derivative in screening cascades, with the potential for differentiation emerging through systematic comparative studies.

• [1] Toxicity and antioxidant activity of 4-hydrazinoquinoline derivatives (2022). Reports of Vinnytsia National Medical University, 26(4). View Source
• [2] Design, Synthesis and In Vitro Antimalarial Evaluation of New Quinolinylhydrazone Derivatives (2012). Letters in Drug Design & Discovery, Bentham Science. View Source
• [3] Toxicity and antioxidant activity of 4-hydrazinoquinoline derivatives (2022). Reports of Vinnytsia National Medical University, 26(4). View Source

6-Chloro-4-hydrazino-2-methylquinoline HCl: Research & Procurement Applications

Hydrazone & Heterocycle Synthesis Building Block

This compound serves as a key intermediate for synthesizing hydrazone derivatives via condensation with aldehydes or ketones, as well as pyrazoles and pyrroloquinolines through reactions with β-ketoesters [1]. The 6-chloro substituent provides a synthetic handle for subsequent cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) that are not possible with the unsubstituted analog. Researchers developing novel quinoline-based pharmacophores can utilize this building block to explore structure-activity relationships with systematic variation at the 6-position.

Antimalarial Drug Discovery Scaffold

Based on class-level evidence that 4-hydrazinoquinoline derivatives exhibit antimalarial activity against both chloroquine-sensitive and chloroquine-resistant P. falciparum strains [2], this compound is suitable as a starting material for synthesizing quinolinylhydrazone libraries for antimalarial screening. The 6-chloro substitution pattern represents one of several possible halogenation sites whose biological consequences remain to be systematically mapped, presenting opportunities for comparative studies against the 7-chloro and 6-bromo analogs.

Antioxidant Agent Development

4-Hydrazinoquinoline derivatives as a class have demonstrated antioxidant activity in cellular oxidative stress models, with certain derivatives showing 8–15% improvements over reference antioxidants such as ascorbic acid (AA) and acetylcysteine (ACC) in protecting spermatozoa from H₂O₂-induced damage [3]. The 6-chloro derivative represents an unexplored member of this class suitable for incorporation into antioxidant screening programs.

Impurity Reference Standard & Analytical Development

The compound is identified by multiple vendors as suitable for use as a drug impurity reference standard [4]. Given its well-defined structure, established purity specifications (98%), and availability from reputable suppliers, it can serve as a reference material in analytical method development, including HPLC method validation and stability-indicating assay development for quinoline-containing pharmaceutical products.

Application

Selection Property

Validation Focus

Hydrazone & heterocycle synthesis

6-Chloro synthetic handle for cross-coupling

Condensation versatility; hydrazone and pyrazole formation efficiency

Antimalarial screening library

Class-level antimalarial activity of 4-hydrazinoquinolines

Systematic screening against chloroquine-sensitive and resistant P. falciparum

Antioxidant screening program

Class-level antioxidant protection in oxidative stress models

Comparative antioxidant assays vs. reference agents (AA, ACC)

Impurity reference standard

98% purity; established vendor quality documentation

HPLC method validation; batch-to-batch consistency

• [1] Avetisyan, A.A., Aleksanyan, I.L. and Ambartsumyan, L.P. (2010). Synthesis and some transformations of 6(8)-substituted 4-hydrazino-2-methylquinolines. Russian Journal of Organic Chemistry, 46, 427–431. View Source
• [2] Design, Synthesis and In Vitro Antimalarial Evaluation of New Quinolinylhydrazone Derivatives (2012). Letters in Drug Design & Discovery, Bentham Science. View Source
• [3] Toxicity and antioxidant activity of 4-hydrazinoquinoline derivatives (2022). Reports of Vinnytsia National Medical University, 26(4). View Source
• [4] Bio-Fount. 6-Chloro-4-hydrazino-2-methyl-quinoline Hydrochloride (CAS 1170041-05-0). Product description. View Source